![molecular formula C18H19ClFN3O2S B4117455 2-(3-butoxybenzoyl)-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide](/img/structure/B4117455.png)
2-(3-butoxybenzoyl)-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide
Overview
Description
2-(3-butoxybenzoyl)-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(3-butoxybenzoyl)-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. The compound also induces cell death in cancer cells by activating certain pathways that lead to apoptosis.
Biochemical and Physiological Effects:
The compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models, which may be beneficial in the treatment of inflammatory diseases. The compound has also been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-butoxybenzoyl)-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide in lab experiments is that it has been extensively studied and has shown promising results in inhibiting the growth of cancer cells. However, one limitation is that the compound may have potential side effects, and further studies are needed to determine its safety and efficacy.
Future Directions
There are several future directions for research related to 2-(3-butoxybenzoyl)-N-(3-chloro-4-fluorophenyl)hydrazinecarbothioamide. One area of research could focus on determining the optimal dosage and administration method for the compound. Another area of research could focus on developing new derivatives of the compound that may have improved efficacy and safety profiles. Additionally, further studies could be conducted to investigate the potential use of the compound in the treatment of other diseases, such as neurodegenerative disorders.
Scientific Research Applications
The compound has been studied extensively for its potential applications in the field of medicine. It has shown promising results in inhibiting the growth of cancer cells and has been found to be effective against various types of cancer, including breast, lung, and colon cancer. The compound has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.
properties
IUPAC Name |
1-[(3-butoxybenzoyl)amino]-3-(3-chloro-4-fluorophenyl)thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClFN3O2S/c1-2-3-9-25-14-6-4-5-12(10-14)17(24)22-23-18(26)21-13-7-8-16(20)15(19)11-13/h4-8,10-11H,2-3,9H2,1H3,(H,22,24)(H2,21,23,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXVOQHXZCSVIDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=CC(=C1)C(=O)NNC(=S)NC2=CC(=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClFN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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